N-(4-ethoxyphenyl)-2-(1-oxo-2-propylisoquinolin-5-yl)oxyacetamide

• IUPAC Name: N-(4-ethoxyphenyl)-2-(1-oxo-2-propylisoquinolin-5-yl)oxyacetamide
• InChI: InChI=1S/C22H24N2O4/c1-3-13-24-14-12-18-19(22(24)26)6-5-7-20(18)28-15-21(25)23-16-8-10-17(11-9-16)27-4-2/h5-12,14H,3-4,13,15H2,1-2H3,(H,23,25)
• InChI Key: DPWQWRUNDIOGMI-UHFFFAOYSA-N
• Canonical SMILES: CCCN1C=CC2=C(C1=O)C=CC=C2OCC(=O)NC3=CC=C(C=C3)OCC
• Molecular Formula: C22H24N2O4
• Molecular Weight: 380.4 g/mol

Description

N-(4-ethoxyphenyl)-2-(1-oxo-2-propylisoquinolin-5-yl)oxyacetamide, also known as EPIQ, is a compound that has gained attention in the scientific community due to its potential applications in various fields. EPIQ is a derivative of isoquinoline, a heterocyclic compound that has been extensively studied for its biological activities.

Scientific Research Applications

Synthesis and Pharmacological Studies

Research has focused on synthesizing novel derivatives of isoquinoline with potential biological activities. For example, Bhambi et al. (2010) explored the synthesis of N'-[2-(4-substitutedphenyl)-3-N-ethoxyphthalimido-5-oxoimidazolidene-1-yl]-2-(quinoline-8-yloxy)acetamide derivatives, demonstrating the compound's synthetic versatility and potential for pharmacological application (Bhambi, D., Sain, D. K., Salvi, V. K., Sharma, C., & Talesara, G. L., 2010).

Antitumor and Anti-inflammatory Properties

The compound's derivatives have been evaluated for their antitumor and anti-inflammatory properties. Nagarajan et al. (2006) investigated indenoisoquinoline topoisomerase I inhibitors, a class of compounds that include the isoquinoline structure for potential therapeutic agents, demonstrating significant cytotoxic compounds with potent topoisomerase I inhibition (Nagarajan, M., Morrell, A. E., Ioanoviciu, A., Antony, S., Kohlhagen, G., Agama, K., Hollingshead, M., Pommier, Y., & Cushman, M., 2006).

Antioxidant Activity

Blaszczyk et al. (2013) discussed ethoxyquin (EQ), an antioxidant used mainly as a preservative in animal feeds, highlighting its transfer from feed to food products and evaluating its safety and toxicity. Although not directly mentioning N-(4-ethoxyphenyl)-2-(1-oxo-2-propylisoquinolin-5-yl)oxyacetamide, this research provides context for understanding the broader class of compounds that include ethoxy derivatives and their applications in preserving food quality (Blaszczyk, A., Augustyniak, A., & Skolimowski, J., 2013).

Insecticidal Activity

Pyridine derivatives, which share structural similarities with isoquinoline derivatives, have been studied for their insecticidal properties. Bakhite et al. (2014) synthesized pyridine derivatives and tested their toxicity against cowpea aphid, demonstrating the potential for agricultural applications. This suggests the versatility of isoquinoline and its derivatives for various biological activities, including pest control (Bakhite, E. A., Abd-Ella, A. A., El-Sayed, M., & Abdel-Raheem, S. A., 2014).